Cas no 2549026-87-9 (5-bromo-2-(methylsulfanyl)-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]pyrimidine)

• Product Name: 5-bromo-2-(methylsulfanyl)-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]pyrimidine
• CAS No: 2549026-87-9
• MF: C₁₀H₁₁BrN₆S
• MW: 327.203538179398
• CID: 5313756
• PubChem ID: 154883388
• Update Time: 2025-05-21

5-bromo-2-(methylsulfanyl)-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(methylthio)-4-[3-(2H-1,2,3-triazol-2-yl)-1-azetidinyl]pyrimidine
• AKOS040722536
• F6744-9745
• 2549026-87-9
• 5-bromo-2-(methylsulfanyl)-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]pyrimidine

• Inchi： 1S/C10H11BrN6S/c1-18-10-12-4-8(11)9(15-10)16-5-7(6-16)17-13-2-3-14-17/h2-4,7H,5-6H2,1H3
• InChI Key： ZJCRZWFDWJGPLV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1N1CC(C1)N1N=CC=N1)SC

Computed Properties

• Exact Mass: 325.99493g/mol
• Monoisotopic Mass: 325.99493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.87±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.7±60.0 °C(Predicted)
• pka: 4.48±0.40(Predicted)

Additional information on 5-bromo-2-(methylsulfanyl)-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]pyrimidine

5-Bromo-2-(Methylsulfanyl)-4-[3-(2H-1,2,3-Triazol-2-Yl)Azetidin-1-Yl]Pyrimidine: A Comprehensive Overview

The compound with CAS No. 2549026-87-9, named 5-bromo-2-(methylsulfanyl)-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]pyrimidine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The presence of a bromine atom at the 5-position and a methylsulfanyl group at the 2-position introduces distinct electronic and steric properties, making it a valuable compound for further exploration.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The azetidin moiety attached at the 4-position of the pyrimidine ring adds complexity to the molecule's structure, potentially enhancing its bioavailability and target specificity. The triazole group, a five-membered aromatic ring with three nitrogen atoms, further contributes to the molecule's stability and reactivity. These structural elements collectively make 5-bromo-2-(methylsulfanyl)-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]pyrimidine a promising candidate for various therapeutic applications.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. By inhibiting specific kinases, this compound could potentially halt the progression of oncogenic signaling cascades. Recent research has demonstrated that pyrimidine-based kinase inhibitors exhibit high selectivity and efficacy in preclinical models, suggesting that this compound may follow suit.

Moreover, the methylsulfanyl group attached to the pyrimidine ring is known to enhance solubility and reduce toxicity, which are essential properties for drug candidates. This modification could significantly improve the pharmacokinetic profile of the compound, making it more suitable for systemic administration. The bromine atom at the 5-position further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to target proteins.

The synthesis of 5-bromo-2-(methylsulfanyl)-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-y l]pyrimidine involves a series of multi-step reactions that highlight advanced organic chemistry techniques. The incorporation of azetidine and triazole moieties requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies such as Suzuki coupling and click chemistry to assemble these complex structures efficiently.

In terms of biological activity, this compound has shown potent inhibitory effects against several cancer cell lines in vitro. Its ability to induce apoptosis in these cells suggests that it may act through mechanisms involving mitochondrial dysfunction or activation of caspase pathways. Furthermore, preliminary studies indicate that this compound exhibits minimal toxicity against normal human cells, which is a critical attribute for anticancer drugs.

Looking ahead, ongoing research is focused on optimizing the structure of 5-bromo-2-(methylsulfanyl)-4-[3-(2H-1,2 ,3-triazol - -yl)azetidin - yl]pyrimidine to enhance its therapeutic potential. Researchers are exploring modifications to improve its pharmacokinetic profile and expand its spectrum of activity against different cancer types. Additionally, efforts are being made to understand its molecular mechanism of action at a deeper level using advanced techniques such as X-ray crystallography and molecular dynamics simulations.

In conclusion,5-bromo - - methylsulfany l - azetidin - triazole - pyrimidine represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activity. As research progresses , this compound has the potential to contribute significantly to the development of novel therapeutic agents for treating various diseases , particularly cancer . Its versatility as a scaffold for further chemical modifications ensures that it will remain an important area of focus for researchers in years to come . p > article > response >